![molecular formula C13H11N3O3 B5691190 3-methyl-4-nitro-N-4-pyridinylbenzamide CAS No. 313972-73-5](/img/structure/B5691190.png)
3-methyl-4-nitro-N-4-pyridinylbenzamide
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Overview
Description
3-methyl-4-nitro-N-4-pyridinylbenzamide, also known as MNPA, is a chemical compound that has been studied extensively in scientific research. MNPA is a member of the benzamide family of compounds and has been shown to have various biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 3-methyl-4-nitro-N-4-pyridinylbenzamide is not fully understood, but it has been shown to modulate various signaling pathways in cells. This compound has been shown to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the breakdown of cyclic adenosine monophosphate (cAMP). This compound has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the cellular response to oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor alpha (TNF-α). This compound has also been shown to decrease the expression of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation. This compound has been shown to have anti-cancer effects by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
3-methyl-4-nitro-N-4-pyridinylbenzamide has several advantages for lab experiments. This compound is a small molecule that can easily penetrate cells and tissues. This compound is also stable and can be stored for long periods of time. However, this compound has some limitations for lab experiments. This compound has low solubility in water, which can limit its use in aqueous solutions. This compound can also be toxic at high concentrations, which can limit its use in cell culture experiments.
Future Directions
There are several future directions for research on 3-methyl-4-nitro-N-4-pyridinylbenzamide. This compound has been shown to have potential therapeutic applications for various diseases, and further research is needed to explore its full therapeutic potential. Future research could focus on optimizing the synthesis of this compound to improve its yield and purity. Future research could also focus on understanding the mechanism of action of this compound in more detail. Finally, future research could focus on developing new derivatives of this compound with improved pharmacological properties.
Synthesis Methods
The synthesis of 3-methyl-4-nitro-N-4-pyridinylbenzamide involves the reaction of 4-nitro-N-4-pyridinylbenzamide with methyl iodide in the presence of a base such as potassium carbonate. The reaction results in the formation of this compound as a yellow solid. The yield of this compound can be improved by optimizing reaction conditions such as temperature, solvent, and reaction time.
Scientific Research Applications
3-methyl-4-nitro-N-4-pyridinylbenzamide has been studied extensively in scientific research due to its potential therapeutic applications. This compound has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has been studied as a potential treatment for various diseases such as Alzheimer's disease, Parkinson's disease, and cancer.
properties
IUPAC Name |
3-methyl-4-nitro-N-pyridin-4-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O3/c1-9-8-10(2-3-12(9)16(18)19)13(17)15-11-4-6-14-7-5-11/h2-8H,1H3,(H,14,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVWDXUFLXGPQEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC2=CC=NC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
18.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49666868 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
313972-73-5 |
Source
|
Record name | 3-Methyl-4-nitro-N-4-pyridinylbenzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=313972-73-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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